1-(2-methyl-3-furoyl)-4-(4-nitrophenyl)piperazine

• IUPAC Name: (2-methylfuran-3-yl)-[4-(4-nitrophenyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C16H17N3O4/c1-12-15(6-11-23-12)16(20)18-9-7-17(8-10-18)13-2-4-14(5-3-13)19(21)22/h2-6,11H,7-10H2,1H3
• InChI Key: ZQLVSBOILRKCGJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)N2CCN(CC2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C16H17N3O4
• DSSTOX Substance ID: DTXSID401323219
• Molecular Weight: 315.32 g/mol
• Solubility: 35.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS RN: 346594-65-8

Description

Synthesis Analysis

The synthesis of compounds related to "1-(2-methyl-3-furoyl)-4-(4-nitrophenyl)piperazine" involves multiple steps, starting from base compounds such as 2-acetylfuran, which undergoes reactions like Claisen Schmidt condensation, cyclization with hydroxylamine hydrochloride, and Mannich’s reaction to yield the desired product. These processes highlight the complexity and the chemical flexibility of synthesizing piperazine derivatives, which can be tailored for specific pharmacological activities (J. Kumar et al., 2017).

Molecular Structure Analysis

Chemical Reactions and Properties

The chemical reactions and properties of "1-(2-methyl-3-furoyl)-4-(4-nitrophenyl)piperazine" derivatives are diverse, enabling their application in creating compounds with potential therapeutic effects. For example, the synthesis of 4-{[4-(2-furoyl)-1-piperazinyl]methyl}-N-(substituted-phenyl) benzamides demonstrates the compound's ability to inhibit enzymes relevant to Alzheimer’s disease, indicating its potential as a therapeutic agent (G. Hussain et al., 2016).

Physical Properties Analysis

The physical properties, such as solubility, melting point, and crystalline structure, are essential for understanding the compound's behavior in different environments and applications. While specific data on "1-(2-methyl-3-furoyl)-4-(4-nitrophenyl)piperazine" are not provided, related compounds exhibit unique crystalline structures and physical characteristics that influence their pharmacological potential and applicability in research (D. Velmurugan et al., 1994).